Cas no 2172506-34-0 (3-(2-fluoroethyl)-1-(4-fluorophenyl)thiourea)

• Product Name: 3-(2-fluoroethyl)-1-(4-fluorophenyl)thiourea
• CAS No: 2172506-34-0
• MF: C₉H₁₀F₂N₂S
• MW: 216.250907421112
• CID: 6612186
• PubChem ID: 165524436
• Update Time: 2025-11-07

3-(2-fluoroethyl)-1-(4-fluorophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoroethyl)-1-(4-fluorophenyl)thiourea
• 2172506-34-0
• EN300-1274906

• Inchi： 1S/C9H10F2N2S/c10-5-6-12-9(14)13-8-3-1-7(11)2-4-8/h1-4H,5-6H2,(H2,12,13,14)
• InChI Key： ZSVSNPSJLZPQND-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(=CC=1)F)NCCF

Computed Properties

• Exact Mass: 216.05327583g/mol
• Monoisotopic Mass: 216.05327583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-(2-fluoroethyl)-1-(4-fluorophenyl)thiourea

3-(2-Fluoroethyl)-1-(4-Fluorophenyl)Thiourea: A Comprehensive Overview

The compound with CAS No. 2172506-34-0, known as 3-(2-fluoroethyl)-1-(4-fluorophenyl)thiourea, is a fascinating molecule with unique structural and functional properties. This thiourea derivative has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a thiourea core with two substituents: a 2-fluoroethyl group and a 4-fluorophenyl group. These substituents contribute to the compound's distinct chemical and biological properties.

Recent studies have highlighted the importance of fluorinated thioureas in drug discovery. The presence of fluorine atoms in the molecule enhances its stability, lipophilicity, and bioavailability, making it an attractive candidate for therapeutic applications. For instance, researchers have explored the potential of 3-(2-fluoroethyl)-1-(4-fluorophenyl)thiourea as a lead compound for developing novel anti-inflammatory agents. Its ability to inhibit key inflammatory pathways has been demonstrated in preclinical models, suggesting promising therapeutic potential.

In addition to its pharmacological applications, this compound has also been investigated for its role in catalysis. The thiourea moiety is known to act as a mild Lewis acid, facilitating various organic transformations. Recent advancements in asymmetric catalysis have leveraged the unique electronic properties of 3-(2-fluoroethyl)-1-(4-fluorophenyl)thiourea to achieve high enantioselectivity in reactions such as aldol additions and Michael additions. These findings underscore its versatility as a catalyst in organic synthesis.

The synthesis of 3-(2-fluoroethyl)-1-(4-fluorophenyl)thiourea involves a multi-step process that combines nucleophilic substitution and condensation reactions. Researchers have optimized the reaction conditions to improve yield and purity, ensuring scalability for industrial applications. The compound's synthesis is a testament to the ingenuity of modern organic chemistry and highlights the importance of fluorine chemistry in creating bioactive molecules.

From an environmental perspective, the ecological impact of fluorinated thioureas has been a topic of recent research. Studies have shown that these compounds exhibit low toxicity to aquatic organisms under standard laboratory conditions. However, further investigations are needed to assess their long-term persistence and bioaccumulation potential in natural ecosystems.

In conclusion, 3-(2-fluoroethyl)-1-(4-fluorophenyl)thiourea represents a compelling example of how fluorinated thioureas can be harnessed for diverse applications. Its unique combination of chemical stability, biological activity, and catalytic versatility positions it as a valuable tool in contemporary research. As scientific understanding of this compound continues to evolve, it is likely to find new uses across multiple disciplines.